Cas no 2149280-81-7 (3-(2-bromo-6-fluorophenoxy)propan-1-amine)

• Product Name: 3-(2-bromo-6-fluorophenoxy)propan-1-amine
• CAS No: 2149280-81-7
• MF: C₉H₁₁BrFNO
• MW: 248.092145204544
• CID: 6178563
• PubChem ID: 165796965
• Update Time: 2025-07-24

3-(2-bromo-6-fluorophenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-6-fluorophenoxy)propan-1-amine
• 2149280-81-7
• EN300-1910793

• Inchi： 1S/C9H11BrFNO/c10-7-3-1-4-8(11)9(7)13-6-2-5-12/h1,3-4H,2,5-6,12H2
• InChI Key： YFFQCLNOBXGTLR-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1OCCCN)F

Computed Properties

• Exact Mass: 247.00080g/mol
• Monoisotopic Mass: 247.00080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 35.2Ų

Additional information on 3-(2-bromo-6-fluorophenoxy)propan-1-amine

Introduction to 3-(2-bromo-6-fluorophenoxy)propan-1-amine (CAS No. 2149280-81-7)

3-(2-bromo-6-fluorophenoxy)propan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2149280-81-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a phenoxy group linked to a propylamine moiety, with distinct bromine and fluorine substituents on the aromatic ring. The presence of these halogen atoms introduces specific electronic and steric properties, making the molecule a promising candidate for further exploration in drug discovery and molecular design.

The structural motif of 3-(2-bromo-6-fluorophenoxy)propan-1-amine is particularly intriguing due to its potential biological activity. The phenoxy group, a common feature in many bioactive molecules, is known to participate in hydrogen bonding interactions and can influence the binding affinity of a compound to its target. Additionally, the propylamine side chain contributes to the compound's solubility and metabolic stability, which are critical factors in pharmaceutical development. The bromine atom at the 2-position and the fluorine atom at the 6-position of the aromatic ring introduce electronic effects that can modulate the reactivity and selectivity of the molecule, making it an attractive scaffold for medicinal chemists.

In recent years, there has been growing interest in halogenated aromatic compounds due to their diverse biological activities. Halogens such as bromine and fluorine are known to enhance the lipophilicity of molecules, improve their binding affinity to biological targets, and increase their metabolic stability. These properties have made halogenated compounds valuable tools in the development of new drugs. For instance, 3-(2-bromo-6-fluorophenoxy)propan-1-amine has been investigated for its potential role as an intermediate in synthesizing novel therapeutic agents. Its structural features suggest that it may exhibit properties such as kinase inhibition, anti-inflammatory effects, or antimicrobial activity, although these hypotheses require further experimental validation.

One of the most compelling aspects of 3-(2-bromo-6-fluorophenoxy)propan-1-amine is its versatility as a synthetic building block. The presence of both electrophilic and nucleophilic sites allows for diverse chemical modifications, enabling chemists to explore a wide range of derivatives with tailored biological profiles. For example, functionalization of the propylamine group could lead to new analogs with enhanced pharmacokinetic properties or improved target specificity. Similarly, modifications at the aromatic ring could introduce additional substituents that fine-tune the molecule's interaction with biological receptors.

The pharmaceutical industry has increasingly recognized the importance of structure-activity relationship (SAR) studies in drug development. 3-(2-bromo-6-fluorophenoxy)propan-1-amine serves as an excellent starting point for such studies due to its well-defined structure and predictable reactivity. By systematically varying different parts of the molecule, researchers can gain insights into which structural features are most critical for biological activity. This approach has been instrumental in optimizing drug candidates for various therapeutic indications.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 3-(2-bromo-6-fluorophenoxy)propan-1-amine. Molecular modeling techniques allow researchers to predict how a molecule will interact with biological targets before conducting expensive wet-lab experiments. These simulations can provide valuable guidance on optimizing potency, selectivity, and pharmacokinetic properties. Additionally, virtual screening methods enable high-throughput identification of potential hits from large compound libraries, significantly reducing the time and cost associated with drug discovery.

The synthesis of 3-(2-bromo-6-fluorophenoxy)propan-1-amine presents an interesting challenge for organic chemists. The introduction of both bromine and fluorine atoms requires careful control over reaction conditions to avoid unwanted side products. Advanced synthetic methodologies such as cross-coupling reactions, nucleophilic substitution reactions, and palladium-catalyzed transformations have been employed to construct this complex molecule efficiently. The development of novel synthetic routes not only facilitates access to this compound but also contributes to the broader toolkit available for medicinal chemists.

In conclusion,3-(2-bromo-6-fluorophenoxy)propan-1-amine (CAS No. 2149280-81-7) represents a promising entity in pharmaceutical research due to its unique structural features and potential biological activities. Its halogenated aromatic core provides opportunities for designing molecules with enhanced binding affinity and metabolic stability. As research in this area continues to evolve,3-(2-bromo-6-fluorophenoxy)propan-1-amine is likely to play a significant role in developing new therapeutic agents that address unmet medical needs.